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1-(2-Imidazol-1-yl-ethyl)-

piperazine

Cat. No.: B1585970 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Imidazol-1-yl-ethyl)-
piperazine

Abstract
This technical guide provides a comprehensive analysis of the core physicochemical properties

of 1-(2-Imidazol-1-yl-ethyl)-piperazine, a heterocyclic compound of interest in medicinal

chemistry and drug development. As a molecule incorporating both an imidazole and a

piperazine moiety, its behavior in biological systems is governed by properties such as its acid-

base dissociation constants (pKa), lipophilicity (logP), and aqueous solubility. This document

serves as a resource for researchers, scientists, and drug development professionals, offering

not only predicted values for these key parameters but also detailing the robust experimental

methodologies required for their empirical determination. By explaining the causality behind

experimental choices and grounding claims in authoritative sources, this guide aims to provide

a framework for the accurate physicochemical characterization of this and similar molecules.
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Structure

IUPAC Name 1-(2-(1H-imidazol-1-yl)ethyl)piperazine

Molecular Formula C₉H₁₆N₄

Molecular Weight 180.25 g/mol

CAS Number 381721-54-6[1]

Acidity and Basicity Profile (pKa)
The acid-base dissociation constant, pKa, is a critical parameter that dictates the ionization

state of a molecule at a given pH. For a drug candidate, the pKa value profoundly influences its

absorption, distribution, metabolism, and excretion (ADME) profile, as the charge of a molecule

affects its ability to cross biological membranes and interact with targets. 1-(2-Imidazol-1-yl-
ethyl)-piperazine possesses three nitrogen atoms capable of protonation, leading to multiple

pKa values.

N-1 of Imidazole: The imidazole ring has a nitrogen atom (N-3) that is basic.

N-1' and N-4' of Piperazine: The piperazine ring contains two secondary amine-like

nitrogens. The N-1' nitrogen is a tertiary amine due to substitution, while the N-4' nitrogen is

a secondary amine.

Based on analogous structures, the pKa values for piperazine itself are approximately 9.73 (for

the first protonation) and 5.35 (for the second protonation) at 298K.[2][3] The substitution on

the piperazine ring will slightly alter these values. The imidazole ring contributes another basic

center. The predicted pKa values are summarized below.
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Ionizable Center Predicted pKa Rationale

Piperazine (N-4') ~9.5 - 9.8

The secondary amine is the

most basic site, similar to

piperazine's first pKa.

Imidazole (N-3) ~6.8 - 7.2
Typical pKa for the conjugate

acid of imidazole.

Piperazine (N-1') ~5.0 - 5.5

The tertiary amine, electron-

withdrawing effects from the

ethyl-imidazole group lower its

basicity compared to the N-4'

nitrogen.

Experimental Protocol: Potentiometric Titration for pKa
Determination
Potentiometric titration is a highly precise and widely used technique for pKa determination.[4]

It involves monitoring pH changes in a solution of the analyte upon the gradual addition of a

titrant (an acid or a base). The pKa is derived from the inflection point of the resulting titration

curve.[4][5]

Methodology:

Sample Preparation: Prepare a solution of 1-(2-Imidazol-1-yl-ethyl)-piperazine of known

concentration (e.g., 0.01 M) in purified water.

Titration Setup: Calibrate a pH meter with standard buffer solutions. Place the sample

solution in a thermostatted vessel and insert the calibrated pH electrode.

Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl).

Record the pH value after each incremental addition of the titrant.

Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to

the pH at the half-equivalence points of the titration curve. For a multi-protic base, multiple

inflection points will be observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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